Cas no 1416440-01-1 (DI-Tert-butyl 7-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate)

• Product Name: DI-Tert-butyl 7-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate
• CAS No: 1416440-01-1
• MF: C₁₉H₂₇ClN₂O₄
• MW: 382.881684541702
• CID: 4937787
• Update Time: 2025-05-25

DI-Tert-butyl 7-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• DI-TERT-BUTYL 7-CHLORO-2,3-DIHYDRO-1H-BENZO[E][1,4]DIAZEPINE-1,4(5H)-DICARBOXYLATE
• DI-Tert-butyl 7-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate

• Inchi： 1S/C19H27ClN2O4/c1-18(2,3)25-16(23)21-9-10-22(17(24)26-19(4,5)6)15-8-7-14(20)11-13(15)12-21/h7-8,11H,9-10,12H2,1-6H3
• InChI Key： BESSGDYWEYAQQY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)CN(C(=O)OC(C)(C)C)CCN2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 382.1659350 g/mol
• Monoisotopic Mass: 382.1659350 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 382.9
• XLogP3: 3.8
• Topological Polar Surface Area: 59.1

Additional information on DI-Tert-butyl 7-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate

DI-Tert-butyl 7-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate: A Comprehensive Overview

The compound with CAS No. 1416440-01-1, known as DI-Tert-butyl 7-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzo[e][1,4]diazepine core substituted with a tert-butyl group and a chlorine atom. The molecule's unique architecture makes it a promising candidate for various applications in drug discovery and chemical synthesis.

Recent studies have highlighted the importance of benzo[e][1,4]diazepines as a class of compounds with potential therapeutic properties. These compounds are known for their ability to modulate various biological targets, including GABA receptors and other neurotransmitter systems. The substitution pattern of DI-Tert-butyl 7-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate further enhances its pharmacological profile, making it a valuable tool for researchers exploring novel drug candidates.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. Researchers have employed advanced techniques such as Suzuki coupling and Stille coupling to construct the benzo[e][1,4]diazepine framework. The use of tert-butyl groups as protecting agents has been particularly effective in stabilizing intermediate species during the synthesis process.

One of the most intriguing aspects of DI-Tert-butyl 7-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate is its ability to interact with GABA receptors. Studies conducted in vitro have demonstrated that this compound exhibits potent agonistic activity at GABA_A receptors, suggesting its potential as an anxiolytic or anticonvulsant agent. Furthermore, its chlorine substitution at the 7-position has been shown to enhance lipophilicity, which may improve its bioavailability when administered orally.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into the binding modes of DI-Tert-butyl 7-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate with various biological targets. For instance, molecular dynamics simulations have revealed that the tert-butyl groups play a critical role in stabilizing interactions within the receptor binding site.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The rigid structure of the benzo[e][1,4]diazepine core makes it an attractive candidate for use in supramolecular chemistry and crystal engineering. Researchers have successfully synthesized self-assembled monolayers using this compound as a building block, demonstrating its versatility in non-covalent interactions.

The discovery of DI-Tert-butyl 7-chloro-2,3-dihydro-1H-benzo[E][1,4]diazepine-1,4(5H)-dicarboxylate has opened new avenues for exploring the relationship between chemical structure and biological activity. By leveraging cutting-edge research techniques and interdisciplinary approaches, scientists are continuing to unlock the full potential of this fascinating molecule.